1-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-4-phenylbutan-1-one

• IUPAC Name: 1-[3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]-4-phenylbutan-1-one
• InChI: InChI=1S/C22H25N3O/c1-17-23-20-11-5-6-12-21(20)25(17)19-14-15-24(16-19)22(26)13-7-10-18-8-3-2-4-9-18/h2-6,8-9,11-12,19H,7,10,13-16H2,1H3
• InChI Key: LONZYBVXVABUAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CCN(C3)C(=O)CCCC4=CC=CC=C4
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

The compound “1-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-4-phenylbutan-1-one” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is also known as 1, 3-diazole.

Molecular Structure Analysis

The molecular structure of the compound involves an imidazole ring, which is a five-membered heterocyclic moiety. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Scientific Research Applications

Antibacterial Activity

Imidazole derivatives, including our compound of interest, exhibit antibacterial properties. . The compound’s unique structure may interfere with bacterial cell division, making it a promising candidate for combating bacterial infections.

Antitumor Potential

Studies have evaluated imidazole-containing compounds for their antitumor effects. For instance, Rajendran et al. . Investigating the specific mechanisms underlying this antitumor activity could lead to novel therapeutic strategies.

Antiviral Applications

Certain imidazole-based compounds exhibit antiviral activity. . Researchers continue to explore novel antiviral agents based on imidazole scaffolds.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. Therefore, the future directions for research on imidazole-containing compounds like the given compound could involve further exploration of these biological activities and the development of new drugs.

Mechanism of Action

Target of Action

Imidazole derivatives, which this compound is a part of, have been known to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It’s known that imidazole derivatives interact with their targets in various ways, leading to a wide range of biological activities .

Biochemical Pathways

Given the broad range of activities of imidazole derivatives, it can be inferred that multiple pathways could potentially be affected .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which could influence its bioavailability .

Result of Action

The wide range of biological activities associated with imidazole derivatives suggests that the effects could be diverse, depending on the specific target and mode of action .